Cas no 2229302-97-8 (1-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-2,2-difluoroethan-1-one)

• Product Name: 1-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-2,2-difluoroethan-1-one
• CAS No: 2229302-97-8
• MF: C₁₁H₁₄F₂O
• MW: 200.225070476532
• CID: 5993654
• PubChem ID: 165838270
• Update Time: 2025-05-20

1-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-2,2-difluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-2,2-difluoroethan-1-one
• 1-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}-2,2-difluoroethan-1-one
• 2229302-97-8
• EN300-1943836

• Inchi： 1S/C11H14F2O/c1-11(2)6-3-4-7(8(11)5-6)9(14)10(12)13/h4,6,8,10H,3,5H2,1-2H3
• InChI Key： NCMUHYRAPIOHNT-UHFFFAOYSA-N
• SMILES： FC(C(C1=CCC2CC1C2(C)C)=O)F

Computed Properties

• Exact Mass: 200.10127139g/mol
• Monoisotopic Mass: 200.10127139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-2,2-difluoroethan-1-one

1-{6,6-Dimethylbicyclo[3.1.1]hept-2-en-2-yl}-2,2-difluoroethan-1-one: A Comprehensive Overview

The compound 1-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}-2,2-difluoroethan-1-one, with CAS No. 2229302-97-8, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique bicyclic structure and the presence of fluorine atoms, which contribute to its distinctive chemical properties.

Recent studies have highlighted the potential of this compound in various applications, particularly in the development of advanced materials and pharmaceuticals. The bicyclo[3.1.1]heptane framework is a key structural element that imparts rigidity and stability to the molecule, making it suitable for use in high-performance polymers and composites.

One of the most intriguing aspects of this compound is its ability to undergo a range of chemical transformations under specific reaction conditions. For instance, researchers have demonstrated that the fluorine atoms can be selectively substituted with other functional groups, enabling the creation of derivatives with tailored properties.

In terms of synthesis, this compound is typically prepared through a multi-step process involving ring-closing metathesis and subsequent fluorination reactions. The use of transition metal catalysts has been instrumental in achieving high yields and selectivity in these reactions.

The latest research findings suggest that this compound exhibits promising properties in the field of drug delivery systems. Its fluorinated structure enhances its lipophilicity, which is advantageous for designing drugs with improved bioavailability.

Moreover, computational studies have provided deeper insights into the electronic structure and reactivity of this compound. These studies have revealed that the bicyclic framework significantly influences the molecule's electronic properties, making it a valuable candidate for use in organic electronics.

In conclusion, 1-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}-2,2-difluoroethan-1-one (CAS No. 2229302-97-8) is a versatile compound with a wide range of potential applications across multiple disciplines.